![molecular formula C18H20N6O3S B2865032 N1-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(thiophen-2-ylmethyl)oxalamide CAS No. 1014006-72-4](/img/structure/B2865032.png)
N1-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(thiophen-2-ylmethyl)oxalamide
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Description
N1-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C18H20N6O3S and its molecular weight is 400.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of pyrazole and pyrimidine derivatives, closely related to the compound , have been extensively studied. For instance, Titi et al. (2020) explored the synthesis, characterization, and crystallography of pyrazole derivatives, finding that these compounds have significant biological activity potential, particularly against breast cancer and microbial infections. The crystallographic analysis provided insights into the structural features that may contribute to biological activity, such as the orientation of amine groups and the geometric parameters of the optimized structures (Titi et al., 2020).
Antitumor and Antimicrobial Activities
A variety of pyrazole and pyrimidine derivatives have demonstrated promising antitumor and antimicrobial activities. Gomha et al. (2016) synthesized a new series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which showed potent anti-tumor activities against hepatocellular carcinoma cell lines. This suggests the potential for compounds within this chemical class to serve as leads for the development of new anticancer agents (Gomha et al., 2016). Moreover, the antimicrobial evaluation of new pyrazole, thiophene, thiazole, and thiadiazole derivatives by Farag et al. (2009) showed moderate activity, indicating the potential for these compounds to be developed into antimicrobial agents (Farag et al., 2009).
properties
IUPAC Name |
N'-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-N-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O3S/c1-3-5-12-9-15(25)22-18(20-12)24-14(8-11(2)23-24)21-17(27)16(26)19-10-13-6-4-7-28-13/h4,6-9H,3,5,10H2,1-2H3,(H,19,26)(H,21,27)(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFNAHRNCUXNFSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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